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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzaldoxime
CAS No.: 154238-37-6
Cat. No.: B3034300
Get Quote
. J

Executive Summary

3-(Trifluoromethyl)benzaldoxime (CAS 368-83-2) is a critical fluorinated building block used
extensively in the synthesis of agrochemicals (e.g., trifloxystrobin derivatives) and
pharmaceutical intermediates.[1][2][3] Its value lies in the trifluoromethyl (

) moiety, which enhances lipophilicity and metabolic stability in bioactive scaffolds.

This guide provides a comprehensive spectroscopic profile, synthesizing experimental data
with mechanistic insights. It establishes a self-validating protocol for synthesis and
characterization, ensuring researchers can distinguish the target oxime from its aldehyde
precursor and potential impurities.

Chemical Identity & Physical Properties
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Property Data
IUPAC Name 3-(Trifluoromethyl)benzaldehyde oxime
CAS Number 368-83-2
Molecular Formula
Molecular Weight 189.13 g/mol
Appearance White to off-white crystalline solid
Melting Point 83-86 °C
Boiling Point 102-104 °C (at 12 Torr)

Soluble in MeOH, EtOH, DMSO,
Solubility

; sparingly soluble in water.[2][3][4][5]

Synthesis & Preparation Protocol

To understand the spectroscopic data, one must understand the genesis of the sample. The

presence of residual aldehyde (CAS 454-89-7) is the most common spectroscopic impurity.

Self-Validating Synthesis Workflow

Reaction: Condensation of 3-(trifluoromethyl)benzaldehyde with hydroxylamine hydrochloride.

Protocol:

e Charge: Dissolve 3-(trifluoromethyl)benzaldehyde (1.0 eq) in Ethanol (5 vol).

» Addition: Add Hydroxylamine hydrochloride (

, 1.2 eq) to the solution.

» Basification: Add agueous Sodium Carbonate (

, 1.5 eq) dropwise to neutralize the HCI and liberate free hydroxylamine. Checkpoint:

Evolution of
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gas indicates active neutralization.

o Reflux: Heat to 60—70 °C for 2—-3 hours. Monitor by TLC (Hexane:EtOAc 4:1). The aldehyde
spot (

) should disappear, replaced by the oxime spot (

).

o Workup: Remove ethanol under reduced pressure. Add water to precipitate the oxime.[6]
Filter the white solid and wash with cold water to remove inorganic salts.

Process Visualization

Incomplete
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Click to download full resolution via product page

Caption: Step-by-step synthesis workflow with critical process checkpoints (TLC and gas
evolution).

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)

The transition from aldehyde to oxime is distinct. The aldehyde proton (

10.[7]1) vanishes, replaced by the oxime methine proton (

8.2).

H NMR (400 MHz, DMSO-
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):
147.5 ppm. (Distinct from
at
191 ppm).[7][9]

o Trifluoromethyl Carbon (
):
124.1 ppm (Quartet,
Hz).

e Aromatic Carbons:
133.5 (C-Oxime), 130.2, 129.8, 126.5 (q,
Hz), 123.8 (q,

Hz).

F NMR (376 MHz, DMSO-

 Shift:
-61.5 to -63.0 ppm (Singlet).

» Note: The chemical shift is highly characteristic of an aryl-trifluoromethyl group. It is a singlet
because the

coupling is generally unresolved in standard proton-decoupled experiments.

B. Infrared Spectroscopy (FT-IR)

The IR spectrum serves as a rapid "fingerprint” verification method.
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C. Mass Spectrometry (MS)

« lonization Mode: EI (Electron Impact) or ESI (Electrospray).

e Molecular lon (

): m/z 189.[10]
o Base Peak: Often m/z 172 (
) or m/z 145 (

, loss of the oxime moiety).

Fragmentation Pathway Logic
e Molecular lon: m/z 189.[1][10]

e Loss of OH: m/z 189

172 (

).
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e Loss of HCN/NO: Further breakdown of the nitrile-like intermediate.

e Fragment: m/z 69 (

), a hallmark of trifluoromethylated compounds.

Analytical Quality Control (HPLC Method)

To ensure the material meets "Drug Development" standards (Purity > 98%), use the following
HPLC parameters.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).
¢ Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA).

» Mobile Phase B: Acetonitrile (ACN).

» Gradient: 10% B to 90% B over 15 minutes.

e Flow Rate: 1.0 mL/min.

e Detection: UV at 254 nm (aromatic ring) and 220 nm.

o Retention Time: The oxime is more polar than the aldehyde precursor due to the OH group,
but the

group keeps it relatively retained. Expect elution around 6—8 minutes, slightly after or close
to the aldehyde depending on pH (oximes can exist as E/Z isomers, sometimes appearing
as two closely eluting peaks).

Safety & Handling (MSDS Summary)

e Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[11]

o Thermal Stability: Oximes can undergo Beckmann rearrangement or decomposition at high
temperatures. Do not distill at atmospheric pressure.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2—8 °C to prevent hydrolysis back
to the aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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